Cas no 79379-03-6 (1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl-)

• Product Name: 1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl-
• CAS No: 79379-03-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 561990
• PubChem ID: 3253320
• Update Time: 2025-04-19

1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl-
• 3,5-Dimethyl-4-ethoxyethyl-1H-pyrazole
• 3,5-dimethyl-4-(2-ethoxyethyl)pyrazole
• AKOS PAO-1357
• 4-(2-ethoxyethyl)-3,5-dimethyl-1H-pyrazole
• 4-(2-ethoxy-ethyl)-3,5-dimethyl-1H-pyrazole
• 79379-03-6
• FT-0614669
• DTXSID501267402

• Inchi： 1S/C9H16N2O/c1-4-12-6-5-9-7(2)10-11-8(9)3/h4-6H2,1-3H3,(H,10,11)
• InChI Key： LVUQNFJYWZRBHM-UHFFFAOYSA-N
• SMILES： O(CC)CCC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 168.12600
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.015
• Boiling Point: 285.8°C at 760 mmHg
• Flash Point: 104.8°C
• Refractive Index: 1.502
• PSA: 37.91000
• LogP: 1.60550

1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：